Cas no 56952-04-6 (2-Propenoic acid,2-(benzoylamino)-3-(dimethylamino)-, methyl ester)

• Product Name: 2-Propenoic acid,2-(benzoylamino)-3-(dimethylamino)-, methyl ester
• CAS No: 56952-04-6
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• MDL: MFCD00202513
• CID: 372833
• PubChem ID: 2725009
• Update Time: 2025-10-30

2-Propenoic acid,2-(benzoylamino)-3-(dimethylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-(benzoylamino)-3-(dimethylamino)-, methyl ester
• Methyl 2-(benzoylamino)-3-(dimethylamino)acrylate
• 2-benzoylamino-3-dimethylaminopropenoate
• methyl 2-(benzoylamino)-3-(dimethylamino)prop-2-enoate
• methyl 2-(benzoylamino)-3-(dimethylamino)propenoate
• Methyl 2-(dimethylamino)-3-(dimethylamino)acrylate
• METHYL 2-BENZAMIDO-3-DIMETHYLAMINO-PROP-2-ENOATE
• methyl 2-N-benzoylamino-3-N,N-dimethylamino-2-propenoate
• HMS1667A04
• AKOS005069954
• CCG-248070
• methyl (2Z)-3-(dimethylamino)-2-(phenylformamido)prop-2-enoate
• (Z)-Methyl 2-benzamido-3-(dimethylamino)acrylate
• 2E-914
• 2-Propenoic acid, 2-(benzoylamino)-3-(dimethylamino)-, methyl ester, (2Z)-
• 125008-68-6
• MFCD00202513
• 56952-04-6
• methyl (Z)-2-benzamido-3-(dimethylamino)prop-2-enoate
• SCHEMBL12112859
• CHEMBL3728201
• J-521950

• MDL： MFCD00202513
• Inchi： 1S/C13H16N2O3/c1-15(2)9-11(13(17)18-3)14-12(16)10-7-5-4-6-8-10/h4-9H,1-3H3,(H,14,16)/b11-9-
• InChI Key： FVLTUIYGIXNEOM-LUAWRHEFSA-N
• SMILES： O(C)C(/C(=C/N(C)C)/NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 248.11600
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6

Experimental Properties

• Color/Form: Not available
• Melting Point: 172-175 °C
• PSA: 58.64000
• LogP: 1.38330
• Solubility: Not available

2-Propenoic acid,2-(benzoylamino)-3-(dimethylamino)-, methyl ester Security Information

• Safety Instruction： S24/25
• HazardClass：IRRITANT

Additional information on 2-Propenoic acid,2-(benzoylamino)-3-(dimethylamino)-, methyl ester

Recent Advances in the Study of 2-Propenoic acid,2-(benzoylamino)-3-(dimethylamino)-, methyl ester (CAS: 56952-04-6)

The compound 2-Propenoic acid,2-(benzoylamino)-3-(dimethylamino)-, methyl ester (CAS: 56952-04-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymatic pathways. Researchers have identified that 56952-04-6 exhibits a high affinity for certain protein targets, making it a candidate for the development of novel enzyme inhibitors. These findings are particularly relevant in the context of diseases where enzymatic dysregulation plays a critical role, such as cancer and neurodegenerative disorders.

In addition to its inhibitory properties, recent synthetic chemistry studies have highlighted advancements in the efficient production of 2-Propenoic acid,2-(benzoylamino)-3-(dimethylamino)-, methyl ester. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are crucial for facilitating further preclinical and clinical studies.

Pharmacological evaluations have also revealed that 56952-04-6 possesses favorable pharmacokinetic properties, including good bioavailability and metabolic stability. These characteristics enhance its suitability as a lead compound for drug development. Furthermore, preliminary in vivo studies have demonstrated its efficacy in animal models, supporting its potential therapeutic applications.

Despite these promising findings, challenges remain in fully understanding the compound's safety profile and long-term effects. Ongoing research aims to address these gaps through comprehensive toxicological studies and mechanistic investigations. The integration of computational modeling and high-throughput screening techniques is expected to further accelerate the discovery of derivatives with improved efficacy and reduced side effects.

In conclusion, the recent progress in the study of 2-Propenoic acid,2-(benzoylamino)-3-(dimethylamino)-, methyl ester underscores its potential as a valuable tool in chemical biology and a promising candidate for pharmaceutical development. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.